Cas no 2167755-11-3 (methyl 6-azabicyclo3.2.1octane-8-carboxylate)

• Product Name: methyl 6-azabicyclo3.2.1octane-8-carboxylate
• CAS No: 2167755-11-3
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6340893
• PubChem ID: 165895906
• Update Time: 2025-06-08

methyl 6-azabicyclo3.2.1octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-azabicyclo3.2.1octane-8-carboxylate
• EN300-1069489
• 2167755-11-3
• methyl 6-azabicyclo[3.2.1]octane-8-carboxylate

• Inchi： 1S/C9H15NO2/c1-12-9(11)8-6-3-2-4-7(8)10-5-6/h6-8,10H,2-5H2,1H3
• InChI Key： YUWODPXQFXJNCX-UHFFFAOYSA-N
• SMILES： O(C)C(C1C2CCCC1CN2)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 6-azabicyclo3.2.1octane-8-carboxylate

Comprehensive Overview of Methyl 6-Azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 2167755-11-3)

Methyl 6-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 2167755-11-3) is a bicyclic organic compound featuring a unique 6-azabicyclo[3.2.1]octane scaffold. This structure is of significant interest in medicinal chemistry due to its potential as a versatile building block for drug discovery. The compound's methyl carboxylate moiety enhances its reactivity, making it suitable for further derivatization. Researchers are increasingly exploring its applications in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The 6-azabicyclo[3.2.1]octane core is a privileged structure in pharmaceutical research, often associated with improved pharmacokinetic properties. Recent studies highlight its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in drug development. With the growing demand for novel heterocyclic compounds, methyl 6-azabicyclo[3.2.1]octane-8-carboxylate has garnered attention for its potential in addressing unmet medical needs, such as neurodegenerative diseases and chronic pain management.

From a synthetic perspective, the compound's bicyclic framework offers steric and electronic advantages, enabling selective functionalization. Its CAS No. 2167755-11-3 is frequently searched in chemical databases, reflecting its relevance in high-throughput screening and fragment-based drug design. The methyl ester group further allows for easy conversion to carboxylic acids or amides, aligning with trends in prodrug strategies and bioconjugation.

Environmental and regulatory considerations are also critical. The compound's stability and low toxicity profile make it a candidate for green chemistry applications. As the pharmaceutical industry shifts toward sustainable synthesis, methyl 6-azabicyclo[3.2.1]octane-8-carboxylate exemplifies how bridged nitrogen heterocycles can contribute to eco-friendly methodologies.

In summary, methyl 6-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 2167755-11-3) represents a promising scaffold for drug discovery and material science. Its structural uniqueness and adaptability position it at the forefront of innovative chemical research, addressing both scientific challenges and industry demands.